Cas no 551942-41-7 (Zanamivir hydrate)

Zanamivir hydrate is a potent and selective neuraminidase inhibitor used for the treatment and prophylaxis of influenza A and B virus infections. As a structural analog of sialic acid, it competitively binds to the viral neuraminidase enzyme, preventing the release of progeny virions from infected host cells. This hydrate form enhances solubility and stability, ensuring reliable pharmacokinetic properties. Zanamivir exhibits high specificity for viral neuraminidase with minimal off-target effects, reducing the likelihood of resistance development. Its low systemic absorption when administered via inhalation allows for targeted action in the respiratory tract while minimizing systemic side effects. The compound demonstrates proven efficacy against both seasonal and pandemic influenza strains, including oseltamivir-resistant variants. Its rapid onset of action and favorable safety profile make it particularly valuable in clinical settings.

Zanamivir hydrate structure

Product Name:Zanamivir hydrate

CAS No:551942-41-7

MF:C₁₂H₂₂N₄O₈

MW:350.325083255768

MDL:MFCD03791324

CID:3162615

PubChem ID:172089037

Update Time:2025-07-02

Zanamivir hydrate Chemical and Physical Properties

Names and Identifiers

- Zanamivir Hydrate
- Zanamivir hydrate [JAN]
- 9E25RDB1Q0
- D01937
- Zanamivir hydrate (JAN)
- Relenza (TN)
- J1.917.534K
- C12H20N4O7.H2O
- 2815AH
- D-Glycero-D-galacto-non-2-enonic acid, 5-(acetylamino)-4-((aminoiminomethyl)amino)-2,6-anhydro-3,4,5-trideoxy-, hydrate (1:?)
- (4S)-6alpha-((1R,2R)-1,2,3-Trihydroxypropyl)-5beta-(acetylamino)-4alpha-guanidino-5,6-dihydro-4H-pyran-2-carboxylic acid hydrate
- SAM001246788
- CPD004727565
- (+)-(4S,5R,6R)-5-Acetyla
- CHEMBL5315117
- (2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-1,2,3-trihydroxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid;hydrate
- AKOS030631789
- 171094-50-1
- BZ164566
- SCHEMBL1272489
- D92801
- DB-223233
- ZANAMIVIR HYDRATE [EP MONOGRAPH]
- 551942-41-7 (hydrate)
- CHEBI:32307
- Zanamivir (hydrate)(5:1)
- D-glycero-D-galacto-Non-2-enonic acid, 5-(acetylamino)-4-[(aminoiminomethyl)amino]-2,6-anhydro-3,4,5-trideoxy-, hydrate (1:1)
- Zanamivir hydrate - Bio-X
- (+)-(4S,5R,6R)-5-Acetylamino-4-guanidino-6-((1R,2R)-1,2,3- trihydroxypropyl)-5,6-dihydro-4H-pyran-2-carboxylic acid hydrate
- (2R,3R,4S)-3-Acetamido-4-guanidino-2-((1R,2R)-1,2,3-trihydroxypropyl)-3,4-dihydro-2H-pyran-6-carboxylic acid hydrate
- D-glycero-D-galacto-Non-2-enonic acid,5-(acetylamino)-4-[(aminoiminomethyl)amino]-2,6-anhydro-3,4,5-trideoxy-, hydrate
- 551942-41-7
- (6R)-5-acetamido-2,6-anhydro-3,4,5-trideoxy-4-[(diaminomethylene)amino]-6-[(1r,2r)-1,2,3-trihydroxypropyl]-l-threo-hex-2-enonic acid hydrate (1:1)
- RELENZA HYDRATE
- Q27272421
- 1260601-68-0
- D-Glycero-D-galacto-non-2-enonic acid, 5-(acetylamino)-4-((aminoiminomethyl)amino)-2,6-anhydro-3,4,5-trideoxy-, hydrate
- UNII-9E25RDB1Q0
- ZANAMIVIRHYDRATE
- ZANAMIVIR HYDRATE [WHO-DD]
- (4S)-6.ALPHA.-((1R,2R)-1,2,3-TRIHYDROXYPROPYL)-5.BETA.-(ACETYLAMINO)-4.ALPHA.-GUANIDINO-5,6-DIHYDRO-4H-PYRAN-2-CARBOXYLIC ACID HYDRATE
- Relenza; GG 167; 4-Guanidino-2,4-dideoxy-2,3-didehydro-N-acetylneuraminic acid
- Zanamivir monohydrate
- 849-258-3
- Zanamivir hydrate - Bio-X trade mark
- Zanamivir hydrate
- MDL： MFCD03791324
- Inchi： 1S/C12H20N4O7.H2O/c1-4(18)15-8-5(16-12(13)14)2-7(11(21)22)23-10(8)9(20)6(19)3-17;/h2,5-6,8-10,17,19-20H,3H2,1H3,(H,15,18)(H,21,22)(H4,13,14,16);1H2/t5-,6+,8+,9+,10+;/m0./s1
- InChI Key： OELRRAURPSTFEX-VCFRRRQNSA-N
- SMILES： O1C(C(=O)O)=C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)/N=C(\N)/N.O

Computed Properties

Exact Mass: 350.14376367g/mol
Monoisotopic Mass: 350.14376367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 518
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 202

Zanamivir hydrate Pricemore >>

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